Cas no 1806386-51-5 (1-Bromo-1-(4-(difluoromethoxy)-3-mercaptophenyl)propan-2-one)

• Product Name: 1-Bromo-1-(4-(difluoromethoxy)-3-mercaptophenyl)propan-2-one
• CAS No: 1806386-51-5
• MF: C₁₀H₉BrF₂O₂S
• MW: 311.14306807518
• CID: 4971593
• Update Time: 2025-05-24

1-Bromo-1-(4-(difluoromethoxy)-3-mercaptophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(4-(difluoromethoxy)-3-mercaptophenyl)propan-2-one

• Inchi： 1S/C10H9BrF2O2S/c1-5(14)9(11)6-2-3-7(8(16)4-6)15-10(12)13/h2-4,9-10,16H,1H3
• InChI Key： HAXXLDWANLDJSE-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC(=C(C=1)S)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 3.5
• Topological Polar Surface Area: 27.3

Additional information on 1-Bromo-1-(4-(difluoromethoxy)-3-mercaptophenyl)propan-2-one

1-Bromo-1-(4-(difluoromethoxy)-3-mercaptophenyl)propan-2-one

The compound 1-Bromo-1-(4-(difluoromethoxy)-3-mercaptophenyl)propan-2-one (CAS No. 1806386-51-5) is a highly specialized organic molecule with unique structural and functional properties. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its versatile applications and intriguing chemical behavior. The molecule consists of a propanone backbone with a bromine atom at the 1-position, a 4-difluoromethoxy group, and a mercaptophenyl substituent at the 3-position. These functional groups collectively contribute to its distinctive reactivity and potential uses in various industries.

Recent studies have highlighted the importance of difluoromethoxy groups in modulating the electronic properties of aromatic compounds. The presence of this group in 1-Bromo-1-(4-(difluoromethoxy)-3-mercaptophenyl)propan-2-one enhances its stability under certain reaction conditions while maintaining reactivity. Similarly, the mercapto group at the 3-position introduces nucleophilic character, making the compound suitable for various substitution reactions. This combination of functional groups makes it a valuable precursor in the synthesis of more complex molecules, particularly in drug discovery and agrochemical development.

The synthesis of 1-Bromo-1-(4-(difluoromethoxy)-3-mercaptophenyl)propan-2-one typically involves multi-step organic reactions, including Friedel-Crafts acylation, bromination, and substitution processes. Researchers have optimized these steps to achieve high yields and purity, ensuring the compound's reliability for downstream applications. For instance, recent advancements in catalytic methods have enabled more efficient bromination steps, reducing production costs and environmental impact.

In terms of applications, this compound has shown promise in the development of novel pharmaceutical agents. Its ability to act as a scaffold for bioisosteres has been explored in recent studies, where it was used to design analogs with improved pharmacokinetic profiles. Additionally, its role as an intermediate in the synthesis of heterocyclic compounds has been documented, further expanding its utility in medicinal chemistry.

From a materials science perspective, 1-Bromo-1-(4-(difluoromethoxy)-3-mercaptophenyl)propan-2-one has been investigated for its potential in creating advanced materials with tailored electronic properties. Its ability to undergo controlled polymerization under specific conditions has led to the development of new polymeric materials with applications in electronics and optoelectronics.

Recent research has also focused on the environmental impact of this compound. Studies have demonstrated that it exhibits low toxicity towards aquatic organisms under standard testing conditions, which is a critical factor for its safe use in industrial applications. Furthermore, its degradation pathways have been characterized, providing insights into its environmental fate and contributing to sustainable chemical practices.

In conclusion, 1-Bromo-1-(4-(difluoromethoxy)-3-mercaptophenyl)propan-2-one (CAS No. 1806386-51-5) is a multifaceted compound with significant potential across various scientific disciplines. Its unique combination of functional groups and versatile reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new applications and optimize its synthesis pathways, this compound is poised to play an increasingly important role in advancing modern chemistry and technology.